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Cat. No.: B3415980

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoromethyldecalin, a perfluorinated derivative of methyldecalin, is a chemically and
biologically inert fluorocarbon liquid.[1] Its unique combination of properties, including high
dielectric strength, thermal stability, chemical inertness, and non-flammability, makes it an
excellent candidate for use as a dielectric fluid in a variety of demanding applications.[2] These
applications range from direct contact cooling of electronics to high voltage insulation.[2] This
document provides detailed application notes, protocols for testing its dielectric properties, and
an overview of its key characteristics.

Perfluoromethyldecalin is noted for its high electrical resistivity and dielectric strength, which
are crucial for insulating and cooling high-voltage components.[2] Unlike conventional mineral
oils, it is non-flammable and offers superior thermal stability, capable of operating at
temperatures up to 400°C.[1][2] Furthermore, its low viscosity allows for efficient circulation and
heat transfer.[3]

Key Properties and Characteristics

Perfluoromethyldecalin exhibits a range of physical and chemical properties that make it
highly suitable as a dielectric fluid. A summary of these properties is presented in the table
below.
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Property Value Reference
Chemical Formula C11F20 [1]
Molecular Weight 512.09 g/mol [1]
Appearance Clear, colorless liquid [1]
Boiling Point 160 °C [1]
Melting Point -70 °C [1]
Density 1.972 g/mL [1]

Dielectric Strength

20 kV/imm @ 50 Hz

[3]

Electrical Resistivity

101> Q cm

[2]

Dielectric Constant

Low (Specific value not

available, characteristic of

perfluorocarbons)

[3]

Dissipation Factor

Very Low (Specific value not

available, characteristic of

perfluorocarbons)

[3]

Thermal Stability

Stable to over 400 °C

[1]

Flammability

Non-flammable

[2]

Logical Relationship of Properties for Dielectric

Applications

The suitability of Perfluoromethyldecalin as a dielectric fluid stems from the interplay of its

fundamental chemical and physical properties. The following diagram illustrates these

relationships.
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Logical Relationship of Perfluoromethyldecalin Properties
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Experimental Workflow for Dielectric Breakdown Voltage Test (ASTM D877)

Start: Obtain Perfluoromethyldecalin Sample

i

Clean and Prepare Test Cell

i

Adjust Electrode Gap (e.g., 2.5 mm)

v

Fill Test Cell with Sample

v

Allow Air Bubbles to Dissipate (min. 3 mins)

Apply AC Voltage at a Uniform Rate

Record Breakdown Voltage

Perform 5 Breakdowns?

Calculate Average Breakdown Voltage Wait 1 Minute and Stir Sample

End: Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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